1-(2-bromobenzyl)azocane

• IUPAC Name: 1-[(2-bromophenyl)methyl]azocane
• InChI: InChI=1S/C14H20BrN/c15-14-9-5-4-8-13(14)12-16-10-6-2-1-3-7-11-16/h4-5,8-9H,1-3,6-7,10-12H2
• InChI Key: QTHZNCZQZWPHLS-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CCC1)CC2=CC=CC=C2Br
• Molecular Formula: C14H20BrN
• Molecular Weight: 282.22 g/mol

Description

1-(2-bromobenzyl)azocane, also known as BZA, is a chemical compound that has been widely used in scientific research for many years. This compound is a type of azocane derivative, which means that it has a nitrogen-containing ring structure. BZA has been found to have a range of interesting properties, including its ability to interact with certain biological systems. In

Mechanism of Action

The mechanism of action of 1-(2-bromobenzyl)azocane is not fully understood, but it is believed to involve interactions with several different types of receptors and ion channels. 1-(2-bromobenzyl)azocane has been found to have affinity for dopamine D2 receptors, which are involved in the regulation of mood and behavior. It has also been shown to interact with serotonin 5-HT1A receptors, which are involved in the regulation of anxiety and depression. 1-(2-bromobenzyl)azocane may also act as an antagonist at adrenergic receptors, which are involved in the regulation of blood pressure and heart rate.
Biochemical and Physiological Effects:
1-(2-bromobenzyl)azocane has been found to have a range of biochemical and physiological effects, including its ability to modulate neurotransmitter systems and ion channels. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its effects on mood and behavior. 1-(2-bromobenzyl)azocane has also been found to inhibit the activity of voltage-gated calcium channels, which are involved in the regulation of neuronal excitability.

Advantages and Limitations for Lab Experiments

1-(2-bromobenzyl)azocane has several advantages for use in lab experiments, including its ability to cross the blood-brain barrier and its activity at several different types of receptors. However, there are also some limitations to its use. 1-(2-bromobenzyl)azocane is a relatively complex molecule, which can make it difficult to synthesize and purify. It also has a relatively short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for research on 1-(2-bromobenzyl)azocane. One area of interest is its potential as a therapeutic agent for the treatment of mood disorders such as depression and anxiety. 1-(2-bromobenzyl)azocane has been shown to have activity at several different types of receptors that are involved in the regulation of mood and behavior, and it may have potential as a novel antidepressant or anxiolytic agent. Another area of interest is its potential as a tool for studying the effects of drugs on the central nervous system. 1-(2-bromobenzyl)azocane's ability to cross the blood-brain barrier and interact with several different types of receptors makes it a useful tool in this area. Finally, there is also interest in developing new synthesis methods for 1-(2-bromobenzyl)azocane that are more efficient and cost-effective.

Synthesis Methods

The synthesis of 1-(2-bromobenzyl)azocane is a complex process that involves several steps. The first step is the preparation of 2-bromobenzylamine, which is then reacted with 1,4-dibromobutane to form the final product. The reaction is typically carried out under an inert atmosphere using a suitable solvent such as tetrahydrofuran or dichloromethane. The yield of 1-(2-bromobenzyl)azocane is usually around 50-60%, and the purity can be improved by recrystallization.

Scientific Research Applications

1-(2-bromobenzyl)azocane has been used in a variety of scientific research applications, including studies of neurotransmitter systems, ion channels, and receptors. It has been found to have activity at several different types of receptors, including dopamine, serotonin, and adrenergic receptors. 1-(2-bromobenzyl)azocane has also been used to study the effects of drugs on the central nervous system, and its ability to cross the blood-brain barrier makes it a useful tool in this area.